[1-(5-Acetyl-pyridin-2-yl)-cyclopropyl]-carbamic acid tert-butyl ester

• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol
• IUPAC Name: tert-butyl N-[1-(5-acetylpyridin-2-yl)cyclopropyl]carbamate
• InChI: InChI=1S/C15H20N2O3/c1-10(18)11-5-6-12(16-9-11)15(7-8-15)17-13(19)20-14(2,3)4/h5-6,9H,7-8H2,1-4H3,(H,17,19)
• InChI Key: ALHPIGUDHAEYNM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN=C(C=C1)C2(CC2)NC(=O)OC(C)(C)C

Description

[1-(5-Acetyl-pyridin-2-yl)-cyclopropyl]-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C15H20N2O3 and its molecular weight is 276.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of [1-(5-Iodo-pyridin-2-yl)-cyclopropyl]-carbamic acid tert-butyl ester (100 mg, 0.278 mmol) in anhydrous DMF (1 mL) was added tributyl-(1-ethoxy-vinyl)-stannane (0.103 mL, 0.305 mmol) followed by tetrakis(triphenylphosphane)palladium (0) (32.1 mg, 0.028 mmol). The mixture was stirred at 100° C. under an atmosphere of argon. After 16 h, pyridinium p-toluenesulfonate (77.0 mg, 0.306 mmol) was added along with 0.5 mL of water and the mixture was stirred at rt for 1 h. The reaction was diluted with 10 mL of 10% citric acid and was extracted with EtOAc (3×30 mL). The combined organic layers were washed with brine, dried over MgSO4, filtered, and concentrated in vacuo. The product was purified by column chromatography (10 g biotage SNAP column, 5-40% EtOAc in hexanes) to give the title compound as a yellow solid (74.7 mg, 97%).